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Chlorobutanol Hemihydrate: An Overview

Chlorobutanol is a multifunctional excipient with the chemical formula C₄H₇Cl₃O [1]. It exists in two main

forms: the anhydrous type and the hemihydrate (CAS 6001-64-5) [2]. Its key functions in pharmaceutical

formulations include [1] [2]:

Preservative: Effective broad-spectrum antimicrobial activity against bacteria, fungi, and yeasts.
Local Anesthetic: Provides mild local anesthetic effects.

Mild Sedative: Offers mild sedative properties.

The hemihydrate form is noted for its enhanced solubility in aqueous systems and improved handling

characteristics during manufacturing compared to the anhydrous form [1]. It is commonly used in injectable

solutions, ophthalmic preparations, and nasal sprays [2].

Application Comparison with Common Preservatives

The table below summarizes how chlorobutanol hemihydrate compares to other common preservative

excipients. This can serve as a starting point for your objective comparison.
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Excipient Primary Function
Common
Formulations

Key Characteristics /
Advantages

Chlorobutanol
Hemihydrate

Preservative,

Local Anesthetic,
Sedative [1] [2]

Injectable solutions,

Ophthalmic drops,
Nasal preparations [2]

Broad-spectrum antimicrobial;

dual functionality (preservative
& API); enhanced solubility in

water [1].

Parabens (e.g.,
Methylparaben,
Propylparaben)

Preservative [2] Oral liquids, Topical

creams, Ophthalmic
solutions [2]

Broad-spectrum activity; often

used in combinations [2].

Benzalkonium
Chloride

Preservative [2] Nasal sprays, Eye
drops [2]

Potent antimicrobial; effective
against a wide range of

pathogens [2].

Benzyl Alcohol Preservative [2] Parenteral

formulations, Multi-
dose vials [2]

Antimicrobial against bacteria

and fungi; well-tolerated [2].

Phenol Preservative,
Antiseptic [2]

Throat sprays, Topical
creams,

Dermatological
preparations [2]

Exhibits both bactericidal and
fungicidal properties [2].

Mechanism of Action as a Preservative

The diagram below illustrates the general mechanisms by which preservatives like chlorobutanol protect

pharmaceutical products from microbial contamination.

Protein Denaturation: Some preservatives, like ethanol and benzyl alcohol, cause the proteins

within the microorganism to unfold and lose their function [2].
Enzyme System Disruption: Preservatives such as benzoic acid and parabens can bind to or block

the enzyme systems of bacteria, interfering with their essential metabolic processes [2].
Cell Membrane Disruption: Cationic surfactants and other agents increase the permeability of the

microbial cell membrane, leading to cell rupture and lysis [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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